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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055 Get Quote

This document provides immediate, procedural guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of SOLVENT YELLOW 141. The

following protocols are based on available safety data for similar azo dyes and general best

practices for laboratory chemical safety.

Chemical Identity:

Name: SOLVENT YELLOW 141

CAS Number: 106768-98-3

Chemical Class: Azo Pyridone Dye

Personal Protective Equipment (PPE)
When handling SOLVENT YELLOW 141, a comprehensive approach to personal protection is

crucial to minimize exposure. The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles that

provide a tight seal around the

eyes. A face shield should be

worn in conjunction with

goggles when handling large

quantities or if there is a

significant splash hazard.[1][2]

To protect against eye

irritation, corneal damage, and

chemical burns from splashes

and airborne particles.[2]

Skin Protection

- Gloves: Chemical-resistant

gloves are mandatory. Butyl

rubber or nitrile gloves are

recommended for handling

solvents.[3] Always inspect

gloves for signs of degradation

or perforation before use. - Lab

Coat/Coveralls: A flame-

resistant lab coat or coveralls

should be worn to protect

against skin contact.[4] For

tasks with a high risk of

splashing, a chemical-resistant

apron over the lab coat is

advised.

To prevent skin irritation,

allergic reactions, and

absorption of the chemical

through the skin.[1] Azo dyes,

as a class, can cause skin

sensitization.

Respiratory Protection For operations that may

generate dust or aerosols, a

NIOSH-approved air-purifying

respirator with a particulate

filter (P100) is recommended.

[5] If working with heated

material or in a poorly

ventilated area, a respirator

with organic vapor cartridges

may also be necessary.[6] All

respiratory protection should

be used in accordance with a

To prevent inhalation of the

powdered dye, which can

cause respiratory tract

irritation.[1]
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comprehensive respiratory

protection program.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential for minimizing the risks associated with

SOLVENT YELLOW 141.

Engineering Controls:

Always handle SOLVENT YELLOW 141 in a well-ventilated area.

A certified chemical fume hood is required when handling the powder, creating solutions, or

performing any operation that could generate dust or aerosols.[1]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[1]

Work Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Dispensing: When weighing or transferring the solid dye, do so within a chemical fume hood

to contain any airborne particles. Use tools and techniques that minimize dust generation.

Solution Preparation: When dissolving the dye in a solvent, add the solid to the solvent

slowly while stirring to avoid splashing.

Heating: If heating is required, do so in a controlled manner within the fume hood. Be aware

that some azo dyes can decompose at high temperatures, potentially releasing hazardous

fumes.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces and equipment.

Disposal Plan
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Proper disposal of SOLVENT YELLOW 141 and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

All waste contaminated with SOLVENT YELLOW 141, including unused product,

contaminated PPE, and cleaning materials, must be collected in designated, properly labeled

hazardous waste containers.

Do not mix SOLVENT YELLOW 141 waste with other waste streams unless compatibility is

confirmed. Specifically, keep halogenated and non-halogenated solvent wastes separate.[7]

Solid waste (e.g., contaminated gloves, wipes) should be placed in a sealed, labeled

container.

Liquid waste (e.g., unused solutions) should be collected in a sealed, labeled, leak-proof

container.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "SOLVENT YELLOW 141," and any other components of the waste stream.

Storage: Store waste containers in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Disposal: All waste must be disposed of through a licensed hazardous waste disposal

company.[2] Do not dispose of SOLVENT YELLOW 141 down the drain or in the regular

trash.[8] Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling and disposal of

SOLVENT YELLOW 141.
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Figure 1. Procedural workflow for handling and disposal of SOLVENT YELLOW 141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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